Cas no 13939-69-0 (1-Piperidinecarbonyl chloride)

• Product Name: 1-Piperidinecarbonyl chloride
• CAS No: 13939-69-0
• MF: C₆H₁₀ClNO
• MW: 147.602700710297
• MDL: MFCD00973554
• CID: 201050
• PubChem ID: 24874029
• Update Time: 2025-06-08

1-Piperidinecarbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarbonylchloride
• piperidine-1-carbonyl chloride
• 1-(chlorocarbonyl)piperidine
• 1-piperidinecarboxylic acid chloride
• 1-piperidylcarbonyl chloride
• N-chlorocarbonyl-piperidine
• N-Chloroformylpiperidine
• piperidinocarbonyl chloride
• NSC 50227
• N-Piperidinecarbonyl chloride
• 1-Piperidinecarbonyl chloride (6CI,7CI,8CI,9CI)
• 1-PIPERIDINECARBONYL CHLORIDE
• 1-Piperidinecarbonyl chloride 97%
• piperidylcarbonyl chloride
• piperidinecarbonyl chloride
• piperidine carbonyl chloride
• piperidinyl carbonyl chloride
• piperidine-1-carbonylchloride
• n-piperidinylcarbonyl chloride
• piperidine-N-carbonyl chloride
• 1-Piperidine carbonyl
• MFCD00973554
• 1219803-31-2
• SY046056
• J-007273
• F14628
• EN300-345854
• piperidine-1-ylcarbonyl chloride
• NSC50227
• FT-0636981
• 1-Piperidinecarbonyl chloride, 97%
• BIFDXOOJPDHKJH-UHFFFAOYSA-N
• 1-(Chloroformyl)piperidine
• 13939-69-0
• SCHEMBL138252
• UNII-QLE3AUF3ZD
• 1-Piperidine carbonyl chloride
• DTXSID30287307
• CS-D0584
• NSC-50227
• QLE3AUF3ZD
• GS-5964
• AKOS022463793
• A922271
• NS00120403
• piperidine-d10-carbonyl chloride
• DTXCID30238455
• DB-042470
• GEO-03410
• 1-Piperidinecarbonyl chloride

• MDL： MFCD00973554
• Inchi： 1S/C6H10ClNO/c7-6(9)8-4-2-1-3-5-8/h1-5H2
• InChI Key： BIFDXOOJPDHKJH-UHFFFAOYSA-N
• SMILES： ClC(N1CCCCC1)=O

Computed Properties

• Exact Mass: 147.04500
• Monoisotopic Mass: 147.045
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.6
• Topological Polar Surface Area: 20.3

Experimental Properties

• Color/Form: Not available
• Density: 1.18 g/mL at 25 °C(lit.)
• Boiling Point: 242 °C(lit.)
• Flash Point: Degrees Fahrenheit:230°F
  Degrees Celsius:110°C
  
• Refractive Index: n20/D 1.459(lit.)
• PSA: 20.31000
• LogP: 1.76900
• Solubility: Not available

1-Piperidinecarbonyl chloride Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280-P305+P351+P338-P310
• Hazardous Material transportation number：UN 3265 8/PG 3
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S26
• Hazardous Material Identification：
• Risk Phrases：R34
• Safety Term：S26-27-36/37/39-45

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 1-Piperidinecarbonyl chloride

1-Piperidinecarbonyl Chloride (CAS No. 13939-69-0): An Overview of Its Synthesis, Applications, and Recent Research

1-Piperidinecarbonyl chloride (CAS No. 13939-69-0) is a versatile reagent in the field of organic synthesis and pharmaceutical chemistry. This compound, also known as piperidine-1-carbonyl chloride, is a white to off-white solid with a molecular formula of C₅H₉ClO and a molecular weight of 128.58 g/mol. It is widely used as an intermediate in the synthesis of various pharmaceuticals, agrochemicals, and fine chemicals due to its reactivity and functional group versatility.

The synthesis of 1-piperidinecarbonyl chloride typically involves the reaction of piperidine with phosgene or an equivalent reagent such as diphosgene or triphosgene. This reaction is conducted under controlled conditions to ensure high yield and purity. The resulting product is highly reactive and can be readily converted into a variety of derivatives through nucleophilic acyl substitution reactions.

In the pharmaceutical industry, 1-piperidinecarbonyl chloride is an important building block for the synthesis of drugs with diverse therapeutic applications. For instance, it has been used in the development of central nervous system (CNS) agents, anti-inflammatory drugs, and antiviral compounds. Recent research has highlighted its potential in the synthesis of novel drug candidates for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

A study published in the Journal of Medicinal Chemistry in 2022 reported the use of 1-piperidinecarbonyl chloride in the synthesis of a series of piperidine-based compounds with potent anti-inflammatory activity. These compounds were found to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making them promising candidates for the treatment of chronic inflammatory conditions.

In addition to its pharmaceutical applications, 1-piperidinecarbonyl chloride has also found use in the development of agrochemicals. A recent study in the Pest Management Science journal described the synthesis of piperidine-based fungicides using this reagent. The resulting compounds exhibited high efficacy against a range of fungal pathogens, suggesting their potential for use in crop protection.

The versatility of 1-piperidinecarbonyl chloride extends to its use in fine chemical synthesis. It can be employed in the preparation of complex molecules with specific functional groups, which are essential for various industrial applications. For example, it has been used in the synthesis of chiral catalysts and ligands for asymmetric synthesis, contributing to advancements in green chemistry and sustainable manufacturing processes.

Safety considerations are paramount when handling 1-piperidinecarbonyl chloride. It is important to note that this compound can release toxic fumes when heated or exposed to moisture. Therefore, it should be stored in a cool, dry place and handled under well-ventilated conditions to minimize exposure risks. Personal protective equipment (PPE) such as gloves, goggles, and respirators should be worn during handling to ensure safety.

In conclusion, 1-piperidinecarbonyl chloride (CAS No. 13939-69-0) is a valuable reagent with a wide range of applications in organic synthesis, pharmaceutical chemistry, agrochemicals, and fine chemicals. Its reactivity and functional group versatility make it an essential building block for the development of novel compounds with diverse therapeutic and industrial applications. Ongoing research continues to explore new uses and derivatives of this compound, further expanding its significance in various scientific fields.